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Compound of Interest

Compound Name: Apoptosis inducer 22

Cat. No.: B15541552 Get Quote

Essential Safety and Handling Guide for
Apoptosis Inducer 22
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Apoptosis inducer 22. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound, minimizing risks

and ensuring laboratory safety.

Chemical Identifier: Apoptosis inducer 22 (Sigma-Aldrich, Catalog No. C9911)

Hazard Summary: Apoptosis inducer 22 is classified as a hazardous substance. It is toxic if

swallowed and may cause genetic defects[1]. Adherence to the safety protocols outlined below

is mandatory.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the first line of defense against

exposure. The following table summarizes the required PPE for handling Apoptosis inducer
22.
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PPE Category Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat or other protective clothing.

Respiratory Protection

Use a respirator if ventilation is inadequate.

Consult with a safety professional for the

appropriate type.

Hand Hygiene
Wash hands thoroughly after handling the

substance.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Apoptosis inducer 22 is crucial for safety. The following

workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Post-Handling & Emergency

Disposal

Obtain Special Instructions

Read and Understand All Safety Precautions

Don Appropriate PPE

Work in a Well-Ventilated Area

Proceed to Handling

Avoid Ingestion, Inhalation, and Contact with Skin/Eyes

Do Not Eat, Drink, or Smoke

Wash Skin Thoroughly After Handling

Complete Handling

Store in a Locked and Secure Location

Dispose of Contents/Container to an Approved Waste Disposal Plant

Prepare for Disposal

IF SWALLOWED: Immediately Call a POISON CENTER/doctor. Rinse mouth.
IF EXPOSED OR CONCERNED: Get medical advice/attention.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Apoptosis Inducer 22.
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Experimental Protocol Considerations:

When designing experiments with Apoptosis inducer 22, it is imperative to incorporate these

safety measures directly into the protocol.

Preparation:

Before starting any work, obtain and review the specific safety instructions for Apoptosis
inducer 22[1].

Ensure all personnel have read and fully understood the safety data sheet (SDS)[1].

Put on all required personal protective equipment: safety goggles, protective gloves, and a

lab coat[1].

Handling:

Conduct all work in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation exposure.

When handling the substance, do not eat, drink, or smoke[1].

Avoid direct contact with the skin and eyes.

Post-Handling:

After handling is complete, wash your hands and any exposed skin thoroughly[1].

Store the compound in a secure, locked location as indicated by the SDS[1].

Emergency Procedures
In the event of exposure, immediate action is critical.

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse the mouth with water.

Do not induce vomiting[1].
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If Exposed or Concerned (Inhalation, Skin/Eye Contact): Seek immediate medical advice

and attention[1].

Disposal Plan
Proper disposal of Apoptosis inducer 22 and its containers is mandatory to prevent

environmental contamination and potential harm to others.

Dispose of the contents and the container at an approved waste disposal facility[1].

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of it down the drain or in regular trash.

By adhering to these guidelines, researchers can safely handle Apoptosis inducer 22 while

minimizing potential health risks and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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